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Compound of Interest

Compound Name: Allyl isovalerate

Cat. No.: B1212447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the origins of allyl isovalerate, a compound of

interest in flavor and fragrance applications. Contrary to inquiries regarding its natural

occurrence, extensive database searches and literature reviews confirm that allyl isovalerate
is a synthetic substance and is not known to be found in nature.[1][2] This document details the

chemical properties, synthesis, and analytical methodologies for this compound, providing a

foundational resource for professionals in research and development.

Chemical Identity and Properties
Allyl isovalerate, also known as 2-propenyl 3-methylbutanoate, is a colorless liquid

recognized for its fruity aroma, often compared to apples and cherries.[1][2] It is primarily

utilized as a flavoring agent in food products and as a fragrance component in cosmetics,

lotions, and perfumes.[1][3][4] The physicochemical properties of allyl isovalerate are

summarized in Table 1.
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Property Value Reference

CAS Number 2835-39-4 [3]

Molecular Formula C₈H₁₄O₂ [2]

Molecular Weight 142.20 g/mol [2]

Boiling Point
152.3 °C (306.1 °F) at 729

mmHg
[2][5]

Flash Point 61.1 °C (142.0 °F) [6]

Density 0.882 g/cm³ at 24 °C (75 °F) [5]

Solubility in Water
Less than 0.1 mg/mL at 16.5

°C (61.7 °F)
[5]

Vapor Pressure 13 mmHg at 22 °C (71.6 °F) [5]

Refractive Index 1.4162 at 21 °C [2]

Odor Fruity, apple-like [2]

Taste Apple-like [2]

Table 1: Physicochemical Properties of Allyl Isovalerate

Occurrence: A Synthetic Origin
A thorough review of scientific literature and chemical databases indicates that allyl
isovalerate is not a naturally occurring compound.[1][2] Its presence in consumer products is

due to its intentional addition as a synthetic flavoring and fragrance ingredient.[1][4]

Synthesis of Allyl Isovalerate
The primary method for synthesizing allyl isovalerate is through the direct esterification of allyl

alcohol with isovaleric acid.[1] This reaction is typically performed under azeotropic conditions

to drive the equilibrium towards the formation of the ester by removing water as it is formed.

Below is a diagram illustrating the chemical synthesis pathway of allyl isovalerate.
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Synthesis of Allyl Isovalerate

Experimental Protocols: Analysis and Quality
Control
As allyl isovalerate is a synthetic product, experimental protocols are focused on its analysis

and quality control rather than extraction from natural sources. The primary analytical technique

for the identification and quantification of allyl isovalerate is gas chromatography-mass

spectrometry (GC-MS).

4.1. General Protocol for GC-MS Analysis of Allyl Isovalerate
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Sample Preparation: A dilute solution of the allyl isovalerate sample is prepared in a

suitable organic solvent, such as ethanol or hexane. An internal standard may be added for

quantitative analysis.

GC-MS System: A gas chromatograph coupled to a mass spectrometer is used.

Injector: Split/splitless injector, typically operated at a temperature of 250 °C.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is

commonly used.

Oven Program: A temperature gradient is programmed to ensure separation of the analyte

from any impurities. A typical program might start at 50 °C, hold for 2 minutes, then ramp

to 250 °C at a rate of 10 °C/min.

Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

Mass Spectrometer: Operated in electron ionization (EI) mode. The mass range is

scanned from m/z 40 to 400.

Data Analysis: The retention time and mass spectrum of the eluted peak are compared with

those of a known standard of allyl isovalerate for identification. Quantification is achieved

by comparing the peak area of the analyte to that of the internal standard.

The following diagram outlines a general workflow for the quality control analysis of

synthesized allyl isovalerate.
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Workflow for QC of Allyl Isovalerate
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Metabolism
While in vivo metabolic studies on allyl isovalerate are limited, it is generally understood that

allyl esters are hydrolyzed by esterases in the pancreas, intestinal mucosa, and liver.[1] This

hydrolysis yields allyl alcohol and isovaleric acid.[1] Isovaleric acid can then be converted to

isovaleryl-Coenzyme A, a naturally occurring biochemical.[1] Allyl alcohol may be oxidized to

acrolein or glycidol.[1]

Conclusion
Allyl isovalerate is a synthetically produced compound valued for its organoleptic properties.

There is no scientific evidence to suggest that it occurs naturally. Research and development

efforts concerning this compound should, therefore, be directed towards its synthesis,

purification, and analytical characterization, as well as its applications and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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